Cas no 55849-69-9 (Phosphonic acid, (3-hydroxypropyl)-, diethyl ester)

• Product Name: Phosphonic acid, (3-hydroxypropyl)-, diethyl ester
• CAS No: 55849-69-9
• MF: C₇H₁₇O₄P
• MW: 196.181243658066
• MDL: MFCD27925488
• CID: 350478
• PubChem ID: 12594218
• Update Time: 2025-04-19

Phosphonic acid, (3-hydroxypropyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (3-hydroxypropyl)-, diethyl ester
• 3-diethoxyphosphorylpropan-1-ol
• diethyl 3-hydroxypropylphosphonate
• Diethyl-3-hydroxypropylphosphonate
• (3-hydroxy-propyl)-phosphonic acid diethyl ester
• DTXSID20503720
• Diethyl (3-hydroxypropyl)phosphonate
• (3-Hydroxypropyl)phosphonicaciddiethylester
• Diethyl hydroxypropylphosphonate
• MFCD27925488
• 55849-69-9
• CS-0181031
• SCHEMBL4158399
• F78985
• CUQDREPACNNCTH-UHFFFAOYSA-N
• AMY14668
• AB87297
• (3-Hydroxypropyl)phosphonic acid diethyl ester

• MDL： MFCD27925488
• Inchi： 1S/C7H17O4P/c1-3-10-12(9,11-4-2)7-5-6-8/h8H,3-7H2,1-2H3
• InChI Key： CUQDREPACNNCTH-UHFFFAOYSA-N
• SMILES： P(CCCO)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 196.08651
• Monoisotopic Mass: 196.08644602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76